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Compound of Interest

Compound Name: 1,3-Dimethoxycyclohexane

Cat. No.: B1217644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available technical information for 1,3-
Dimethoxycyclohexane. Extensive searches for in-depth research applications, detailed

experimental protocols, and its role in specific biological pathways have yielded limited results,

suggesting it is not a widely studied compound in the context of drug development or complex

organic synthesis. The information presented herein is based on chemical database entries

and supplier-provided technical data.

Introduction
1,3-Dimethoxycyclohexane is a cyclic ether with the chemical formula C₈H₁₆O₂. It exists as

two primary stereoisomers: cis-1,3-Dimethoxycyclohexane and trans-1,3-
Dimethoxycyclohexane. While its derivatives, particularly cyclohexane-1,3-diones, are

recognized as important precursors in the synthesis of various biologically active molecules,

1,3-Dimethoxycyclohexane itself is not prominently featured in the scientific literature as a

key intermediate or pharmacologically active agent. This guide provides a summary of its

fundamental properties.

Physicochemical Properties
The general properties of 1,3-Dimethoxycyclohexane are summarized in the table below.

These are largely computed properties sourced from chemical databases. Experimental data is

scarce.
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Property Value Source

CAS Number 30363-81-6

Molecular Formula C₈H₁₆O₂ [1][2]

Molecular Weight 144.21 g/mol [1][2]

Canonical SMILES COC1CCCC(C1)OC [1]

InChIKey
MQTLTQMOALIWRO-

UHFFFAOYSA-N
[1]

Appearance Not specified (likely a liquid)

LogP (calculated) 1.59

Hydrogen Bond Donors 0 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 2 [2]

Topological Polar Surface Area 18.5 Å² [2]

Stereoisomerism
1,3-Dimethoxycyclohexane has two stereocenters, leading to the existence of cis and trans

isomers. The spatial orientation of the two methoxy groups relative to the cyclohexane ring

defines these isomers.

1,3-Dimethoxycyclohexane

cis-1,3-Dimethoxycyclohexane

  Isomer

trans-1,3-Dimethoxycyclohexane

  Isomer
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Caption: Stereoisomers of 1,3-Dimethoxycyclohexane.

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the synthesis of 1,3-
Dimethoxycyclohexane are not readily available. General synthetic routes for

dialkoxycycloalkanes may involve the Williamson ether synthesis from the corresponding diol

(cyclohexane-1,3-diol) and a methylating agent, or the acetalization of a ketone followed by

reduction. Guidechem mentions the existence of four synthesis routes with precursors such as

2-cyclohexen-1-one and methanol. However, specific reaction conditions, yields, and

purification methods are not provided.

Information regarding the chemical reactivity of 1,3-Dimethoxycyclohexane is also limited in

the public domain. As a dialkoxy ether, it is expected to be relatively stable under neutral and

basic conditions. The ether linkages could be cleaved under strongly acidic conditions.

Spectroscopic Data
While databases indicate the availability of spectroscopic data, the actual spectra and their

detailed interpretation are not published in accessible literature.

Mass Spectrometry (MS): GC-MS data is mentioned for both cis and trans isomers in the

PubChem database. The fragmentation patterns would likely involve the loss of methoxy

groups (-OCH₃) and cleavage of the cyclohexane ring.

Nuclear Magnetic Resonance (NMR): 13C NMR data for cis-1,3-Dimethoxycyclohexane is

noted in PubChem, but the spectrum itself is not provided. ¹H and ¹³C NMR would be

essential for distinguishing between the cis and trans isomers based on the symmetry and

chemical shifts of the cyclohexane ring protons and carbons.

Applications and Relevance in Drug Development
There is no significant evidence in published research or patents to suggest that 1,3-
Dimethoxycyclohexane is a key intermediate or scaffold in drug development. While the

broader class of cyclohexane derivatives is important in medicinal chemistry, this specific
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molecule does not appear to have notable biological activity or utility as a synthetic building

block based on available information.

Safety and Handling
Safety Data Sheets (SDS) for similar compounds, such as 1,1-dimethoxycyclohexane, indicate

that it is a flammable liquid and may cause skin and eye irritation. It is recommended to handle

1,3-Dimethoxycyclohexane with appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, in a well-ventilated area or fume hood.

Conclusion
1,3-Dimethoxycyclohexane (CAS RN: 30363-81-6) is a simple cyclic ether for which there is a

notable lack of in-depth technical information in the scientific literature. The available data is

primarily limited to basic, often computed, physicochemical properties. There are no readily

available, detailed experimental protocols for its synthesis or use, nor is there evidence of its

application in drug development or as a significant research chemical. Therefore, researchers

and drug development professionals considering this compound should be aware of the limited

body of knowledge and may need to conduct foundational research to determine its properties

and potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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